Cas no 1249777-53-4 (1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene)

• Product Name: 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene
• CAS No: 1249777-53-4
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 6311283
• PubChem ID: 62113701
• Update Time: 2025-07-24

1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene
• 1-(2-Bromo-1-(sec-butoxy)ethyl)-3-methylbenzene
• CS-0280804
• 1249777-53-4
• EN300-1135305
• AKOS011393624
• 1-[2-bromo-1-(butan-2-yloxy)ethyl]-3-methylbenzene

• Inchi： 1S/C13H19BrO/c1-4-11(3)15-13(9-14)12-7-5-6-10(2)8-12/h5-8,11,13H,4,9H2,1-3H3
• InChI Key： SFVXFAIIGWZSLS-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C)C=1)OC(C)CC

Computed Properties

• Exact Mass: 270.06193g/mol
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene

Chemical Profile of 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene (CAS No. 1249777-53-4)

1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene, identified by its CAS number 1249777-53-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural features and potential applications. This compound belongs to the class of brominated aromatic ethers, characterized by the presence of a bromine substituent and an ethoxybutyl side chain attached to a methyl-substituted benzene ring. The molecular structure of this compound not only suggests versatility in chemical reactions but also opens up possibilities for its utility in synthesizing more complex molecules, particularly in drug development and advanced polymer chemistry.

The structural motif of 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene consists of a phenyl ring substituted with a methyl group at the 3-position, a bromine atom at the 2-position, and an ethoxybutyl group linked to the 1-position. This arrangement provides multiple reactive sites for further functionalization, making it a valuable intermediate in organic synthesis. The presence of the bromine atom allows for nucleophilic aromatic substitution reactions, while the butan-2-yloxy group introduces both hydrophilic and lipophilic characteristics, enhancing solubility and bioavailability in various solvents and biological systems.

In recent years, there has been a growing interest in brominated aromatic compounds due to their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The compound 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene is no exception and has been explored in several research studies for its potential applications. One notable area of research involves its use as a precursor in the synthesis of novel therapeutic agents. The bromine atom serves as a versatile handle for introducing diverse functional groups, enabling the construction of complex molecular architectures that mimic natural products or designed drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse intermediates like 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene in developing next-generation drugs. For instance, researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties, including improved binding affinity to target proteins and reduced toxicity profiles. The ethoxybutyl side chain, in particular, has been shown to influence solubility and metabolic stability, critical factors in drug design. By modifying this moiety, chemists can fine-tune the physicochemical properties of drug candidates to optimize their therapeutic efficacy.

Another promising application of 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene lies in the field of polymer chemistry. The compound’s ability to undergo cross-coupling reactions makes it a suitable candidate for constructing novel polymers with tailored properties. For example, palladium-catalyzed Suzuki-Miyaura cross-coupling reactions can be employed to introduce aryl groups onto the benzene ring or extend the polymer backbone, resulting in materials with enhanced mechanical strength or biodegradability. Such polymers find applications in various industries, including biomedicine, where they serve as scaffolds for drug delivery systems or tissue engineering scaffolds.

The synthesis of 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the bromination of methyl-substituted benzene derivatives followed by etherification with butanol derivatives under controlled conditions. The reaction conditions must be carefully optimized to ensure high yield and purity while minimizing side reactions. Advances in catalytic systems and green chemistry principles have further refined these synthetic protocols, making them more efficient and environmentally friendly.

In terms of analytical characterization, 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene is typically analyzed using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) or gas chromatography (GC) may also be employed for purity assessment and quantification purposes. The consistency of these analytical data is crucial for ensuring reproducibility in subsequent synthetic or application studies.

The safety profile of 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene is another important consideration in its handling and application. While this compound is not classified as hazardous under standard conditions, appropriate safety measures should still be observed during synthesis and handling to prevent exposure to skin or eyes. Personal protective equipment (PPE), such as gloves and goggles, should be worn at all times when working with this substance. Furthermore, storage conditions should be controlled to prevent degradation or unwanted side reactions.

Future research directions involving 1-2-bromo-1-(butan-2-yloxy)ethyl-3-methylbenzene may explore its role in developing novel materials with advanced functionalities or its potential as an intermediate in synthesizing bioactive molecules. The growing demand for structurally diverse compounds underscores the importance of intermediates like this one in advancing chemical innovation across multiple disciplines. As synthetic methodologies continue to evolve, new applications for 1-2-bromo-1-(butan-oxy)-methyl)-substituted aromatic compounds are likely to emerge.